![molecular formula C17H16N2O B4717791 1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one](/img/structure/B4717791.png)
1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one
Overview
Description
1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one is a synthetic organic compound that belongs to the class of perimidines. It has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in various studies, which makes it a subject of interest for further research.
Mechanism of Action
The mechanism of action of 1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one involves the inhibition of enzymes and the production of pro-inflammatory cytokines. This compound inhibits the activity of cyclooxygenase and lipoxygenase, which are involved in the production of prostaglandins and leukotrienes, respectively. These molecules are involved in the inflammatory response and play a crucial role in pain and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one include anti-inflammatory and analgesic properties. This compound inhibits the activity of enzymes involved in the inflammatory response, which leads to a reduction in pain and inflammation. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
The advantages of using 1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one in lab experiments include its relatively simple synthesis method and its potential applications in various scientific fields. However, one limitation of this compound is its potential toxicity, which needs to be carefully monitored during experiments.
Future Directions
For research include investigating its potential applications in cancer treatment, studying its effects on other biochemical pathways, and investigating its potential toxicity and safety for human use.
Scientific Research Applications
1-allyl-3-(1-propen-1-yl)-1H-perimidin-2(3H)-one has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has been shown to possess anti-inflammatory and analgesic properties. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.
In biochemistry, this compound has been studied for its mechanism of action and its effects on various biochemical pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which play a crucial role in the inflammatory response. It has also been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the immune response.
properties
IUPAC Name |
1-[(E)-prop-1-enyl]-3-prop-2-enylperimidin-2-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-3-11-18-14-9-5-7-13-8-6-10-15(16(13)14)19(12-4-2)17(18)20/h3-10,12H,1,11H2,2H3/b12-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPEYKIQWQKYYPX-UUILKARUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CN1C2=CC=CC3=C2C(=CC=C3)N(C1=O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/N1C2=CC=CC3=C2C(=CC=C3)N(C1=O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.